Thermodynamic Properties and pKa of 10-Phenyldecanoic Acid: A Technical Guide for Advanced Applications
Thermodynamic Properties and pKa of 10-Phenyldecanoic Acid: A Technical Guide for Advanced Applications
Executive Summary
10-Phenyldecanoic acid (CAS: 18017-73-7) is an ω-phenyl fatty acid characterized by a 10-carbon aliphatic chain terminating in a carboxylic acid, capped by a lipophilic phenyl ring[1]. This unique structural dichotomy imparts specific thermodynamic properties, making it a critical intermediate in the synthesis of lysophosphatidic acid receptor 1 (LPA1) agonists, the development of surface-template resins[2], and the biosynthesis of aromatic polyhydroxyalkanoates (PHAs)[3]. This whitepaper provides a comprehensive analysis of its thermodynamic behavior, acid-base equilibria, and phase transition properties, alongside self-validating experimental protocols for laboratory characterization.
Physicochemical & Thermodynamic Profiling
The thermodynamic behavior of 10-phenyldecanoic acid is dictated by the interplay between its polar carboxyl headgroup and the highly hydrophobic phenyl-alkyl tail.
Table 1: Key Physicochemical and Thermodynamic Properties
| Property | Value | Causality / Condition |
| Molecular Weight | 248.36 g/mol | Computed standard mass[1]. |
| Melting Point (Tm) | 30.1 – 30.6 °C | The bulky phenyl ring disrupts the highly ordered crystalline packing typical of straight-chain aliphatic acids, resulting in a relatively low melting endotherm[2]. |
| pKa | 4.63 | Measured at 25 °C, Ionic Strength (I) = 0.1. The 9-carbon spacer completely attenuates the phenyl ring's electron-withdrawing inductive effect[2]. |
| LogP (XLogP3) | 5.2 | High lipophilicity driven by the extensive hydrocarbon surface area, dictating its partitioning into lipid bilayers and organic phases[1]. |
Acid-Base Equilibria: pKa Determination & Implications
The acid dissociation constant (pKa) is a fundamental thermodynamic parameter governing the ionization state of a molecule at a given pH. For 10-phenyldecanoic acid, the experimental pKa is 4.63 at 25 °C (I=0.1)[2].
Mechanistic Insight: In short-chain phenylalkanoic acids (e.g., phenylacetic acid, pKa 4.31), the inductive electron-withdrawing effect (-I) of the phenyl ring stabilizes the carboxylate anion, lowering the pKa. However, in 10-phenyldecanoic acid, the presence of nine intervening methylene (-CH₂-) groups acts as an insulating dielectric barrier. Consequently, the inductive effect decays to zero, and the molecule behaves thermodynamically like a standard long-chain aliphatic acid (e.g., decanoic acid, pKa ~4.8). The slight deviation to 4.63 is primarily a function of the specific ionic strength (I=0.1) and the solvent structuring around the bulky hydrophobic tail, which subtly alters the activity coefficients of the ionized versus unionized species[2].
Fig 1. Experimental workflow for the thermodynamic profiling and pKa determination.
Biological Thermodynamics & Enzymatic Activation
In biotechnological applications, 10-phenyldecanoic acid serves as a precursor for the biosynthesis of aromatic polyhydroxyalkanoates (PHAs)[3]. The incorporation of this monomer into polymer chains drastically alters the thermal properties (Glass transition, Tg, and Melting temperature, Tm) of the resulting biomaterial[3].
Enzymatic Thermodynamics: The cellular utilization of 10-phenyldecanoic acid requires its initial activation to a coenzyme A (CoA) thioester. This endergonic reaction is catalyzed by FadD, a long-chain fatty acyl-CoA synthetase[4]. The thermodynamic barrier of forming the high-energy thioester bond is overcome by coupling it to the exergonic hydrolysis of ATP to AMP and pyrophosphate (PPi). The high LogP (5.2) of 10-phenyldecanoic acid ensures rapid partitioning across the bacterial cell membrane, providing a high local substrate concentration for FadD[1][4].
Fig 2. Thermodynamic activation of 10-phenyldecanoic acid by FadD for PHA biosynthesis.
Self-Validating Experimental Protocols
To ensure high-fidelity data, the following protocols are designed with built-in validation steps to account for the specific physical properties of 10-phenyldecanoic acid.
Protocol 1: Potentiometric Determination of pKa via Cosolvent Extrapolation
Causality: Due to the high lipophilicity of 10-phenyldecanoic acid (LogP 5.2), direct aqueous titration is impossible due to precipitation. A methanol-water cosolvent system is used, followed by Yasuda-Shedlovsky extrapolation to mathematically determine the pure aqueous pKa.
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Solvent Preparation: Prepare a series of methanol/water mixtures ranging from 30% to 70% (v/v) methanol. Maintain a constant ionic strength (I = 0.1 M) using KCl.
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Analyte Dissolution: Dissolve exactly 0.5 mmol of 10-phenyldecanoic acid in 50 mL of each cosolvent mixture.
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Electrode Calibration: Calibrate the glass pH electrode using operational buffers prepared in the exact respective cosolvent mixtures to account for liquid junction potential shifts.
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Titration: Titrate the solution with 0.1 M KOH (standardized) under an inert argon atmosphere to prevent CO₂ absorption (which would form carbonic acid and skew the pH).
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Data Processing (Validation Step): Calculate the apparent pKa (psKa) for each cosolvent ratio using the Henderson-Hasselbalch equation at the half-equivalence point.
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Extrapolation: Plot the psKa values against the inverse dielectric constant (1/ε) of the solvent mixtures. The y-intercept (where 1/ε represents pure water) yields the thermodynamic aqueous pKa.
Protocol 2: Differential Scanning Calorimetry (DSC) for Melting Point (Tm)
Causality: Accurate determination of Tm (30.1–30.6 °C) requires strict control over thermal history and moisture content, as trace water acts as a plasticizer, artificially depressing the melting point.
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Sample Preparation: Dry the 10-phenyldecanoic acid sample under vacuum (0.1 mbar) at 20 °C for 24 hours over P₂O₅.
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Encapsulation: Weigh 3–5 mg of the dried sample into an aluminum DSC pan. Crucial: Hermetically seal the pan to prevent the volatilization of any residual trace components during heating.
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Thermal Cycling (Validation Step):
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Run 1 (Erase Thermal History): Heat from 0 °C to 60 °C at 10 °C/min. Hold for 2 minutes to ensure complete melting.
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Cooling: Cool from 60 °C to -20 °C at 10 °C/min to induce controlled crystallization.
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Run 2 (Measurement): Heat from -20 °C to 60 °C at 5 °C/min.
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Analysis: Extract the Tm from the extrapolated onset temperature of the endothermic peak during Run 2. Calculate the enthalpy of fusion (ΔHfus) by integrating the area under the melting endotherm.
References
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Title: 10-Phenyldecanoic acid | C16H24O2 | CID 140324 - PubChem Source: nih.gov URL: [Link]
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Title: Selective Adsorption of Metal Ions to Surface-Template Resins Prepared by Emulsion Polymerization Using 10-(p-Vinylphenyl)decanoic Acid Source: oup.com URL: [Link]
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Title: Biosynthesis and Characteristics of Aromatic Polyhydroxyalkanoates Source: mdpi.com URL: [Link]
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Title: FadD from Pseudomonas putida CA-3 Is a True Long-Chain Fatty Acyl Coenzyme A Synthetase That Activates Phenylalkanoic and Alkanoic Acids Source: nih.gov URL: [Link]
Sources
- 1. 10-Phenyldecanoic acid | C16H24O2 | CID 140324 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. academic.oup.com [academic.oup.com]
- 3. Biosynthesis and Characteristics of Aromatic Polyhydroxyalkanoates [mdpi.com]
- 4. FadD from Pseudomonas putida CA-3 Is a True Long-Chain Fatty Acyl Coenzyme A Synthetase That Activates Phenylalkanoic and Alkanoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
